Cas no 2171574-16-4 (3,4-diamino-3-methylpentanoic acid)
3,4-diamino-3-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,4-diamino-3-methylpentanoic acid
- EN300-1285724
- 2171574-16-4
-
- Inchi: 1S/C6H14N2O2/c1-4(7)6(2,8)3-5(9)10/h4H,3,7-8H2,1-2H3,(H,9,10)
- InChI Key: WEUFCRGSQAXZHP-UHFFFAOYSA-N
- SMILES: OC(CC(C)(C(C)N)N)=O
Computed Properties
- Exact Mass: 146.105527694g/mol
- Monoisotopic Mass: 146.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.8
- Topological Polar Surface Area: 89.3Ų
3,4-diamino-3-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1285724-0.05g |
3,4-diamino-3-methylpentanoic acid |
2171574-16-4 | 0.05g |
$888.0 | 2023-05-26 | ||
| Enamine | EN300-1285724-0.1g |
3,4-diamino-3-methylpentanoic acid |
2171574-16-4 | 0.1g |
$930.0 | 2023-05-26 | ||
| Enamine | EN300-1285724-0.25g |
3,4-diamino-3-methylpentanoic acid |
2171574-16-4 | 0.25g |
$972.0 | 2023-05-26 | ||
| Enamine | EN300-1285724-0.5g |
3,4-diamino-3-methylpentanoic acid |
2171574-16-4 | 0.5g |
$1014.0 | 2023-05-26 | ||
| Enamine | EN300-1285724-1.0g |
3,4-diamino-3-methylpentanoic acid |
2171574-16-4 | 1g |
$1057.0 | 2023-05-26 | ||
| Enamine | EN300-1285724-2.5g |
3,4-diamino-3-methylpentanoic acid |
2171574-16-4 | 2.5g |
$2071.0 | 2023-05-26 | ||
| Enamine | EN300-1285724-5.0g |
3,4-diamino-3-methylpentanoic acid |
2171574-16-4 | 5g |
$3065.0 | 2023-05-26 | ||
| Enamine | EN300-1285724-10.0g |
3,4-diamino-3-methylpentanoic acid |
2171574-16-4 | 10g |
$4545.0 | 2023-05-26 | ||
| Enamine | EN300-1285724-50mg |
3,4-diamino-3-methylpentanoic acid |
2171574-16-4 | 50mg |
$707.0 | 2023-10-01 | ||
| Enamine | EN300-1285724-100mg |
3,4-diamino-3-methylpentanoic acid |
2171574-16-4 | 100mg |
$741.0 | 2023-10-01 |
3,4-diamino-3-methylpentanoic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 3,4-diamino-3-methylpentanoic acid
Professional Introduction to 3,4-diamino-3-methylpentanoic acid (CAS No. 2171574-16-4)
3,4-diamino-3-methylpentanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171574-16-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This amino acid derivative exhibits unique structural and functional properties, making it a valuable intermediate in the synthesis of various biologically active molecules. Its molecular formula, C7H14N2O2, underscores its role as a building block for more complex structures, particularly in the development of novel therapeutic agents.
The significance of 3,4-diamino-3-methylpentanoic acid lies in its dual functionality, featuring both amino and carboxyl groups, which allows for diverse chemical modifications. These modifications are crucial in drug design, enabling the creation of peptidomimetics and other pharmacophores that can interact with biological targets with high specificity. The compound's structural motif, characterized by a branched aliphatic side chain, contributes to its stability and solubility profile, making it suitable for various pharmaceutical applications.
In recent years, advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3,4-diamino-3-methylpentanoic acid and biological systems. Studies have demonstrated its potential as a precursor in the synthesis of protease inhibitors, which are essential in treating conditions such as cancer and inflammation. The compound's ability to mimic natural amino acids while introducing additional functional groups has opened new avenues for drug development.
One of the most compelling aspects of 3,4-diamino-3-methylpentanoic acid is its role in the synthesis of non-proteinogenic amino acids. These non-standard amino acids are increasingly recognized for their therapeutic potential, particularly in the treatment of neurological disorders. Researchers have leveraged the compound's structural framework to develop analogs that exhibit improved pharmacokinetic properties compared to their natural counterparts. This has led to promising results in preclinical studies, where 3,4-diamino-3-methylpentanoic acid-derived compounds have shown efficacy in models of neurodegeneration and autoimmune diseases.
The pharmaceutical industry has also explored the use of 3,4-diamino-3-methylpentanoic acid in the development of vaccines and immunotherapeutics. Its ability to serve as a scaffold for peptide-based vaccines has been particularly noteworthy. By incorporating this amino acid derivative into vaccine candidates, scientists have been able to enhance immune responses against pathogens while minimizing side effects. This approach has been particularly effective against rapidly evolving viruses, where traditional vaccine formulations may struggle to keep pace.
Furthermore, the versatility of 3,4-diamino-3-methylpentanoic acid extends to its application in materials science. Researchers have utilized this compound as a monomer in the synthesis of polyamides with unique mechanical and thermal properties. These polymers find applications in high-performance materials used in aerospace and automotive industries. The ability to fine-tune the properties of these materials through chemical modifications makes 3,4-diamino-3-methylpentanoic acid an invaluable component in advanced material design.
The synthesis of 3,4-diamino-3-methylpentanoic acid itself is a testament to the ingenuity of modern organic chemistry. Traditional synthetic routes have been refined over time to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. Recent developments in green chemistry have also focused on optimizing these processes to minimize environmental impact while maintaining efficiency.
In conclusion, 3 , 4 - diamino - 3 - methylpentanoic acid ( CAS No . 2171574 - 16 - 4 ) represents a cornerstone in modern chemical research with far-reaching implications across multiple disciplines . Its unique structural features , coupled with its versatility as a synthetic intermediate , make it indispensable for advancing both medicinal chemistry and materials science . As research continues to uncover new applications for this compound , its importance is only set to grow , driving innovation and discovery at the forefront of scientific inquiry .
2171574-16-4 (3,4-diamino-3-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)